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Compound of Interest

Compound Name: [2,2'-Bipyridine]-6-carbonitrile

Cat. No.: B1338378

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2,2'-Bipyridine]-6-carbonitrile, a key heterocyclic organic compound, serves as a versatile
precursor and ligand in a multitude of applications ranging from catalysis and materials science
to the development of novel therapeutics. Its unique electronic properties and chelating
abilities, stemming from the bipyridine scaffold combined with the electron-withdrawing nitrile
group, make it a compound of significant interest in advanced research. This technical guide
provides an in-depth overview of the commercial availability, key technical data, synthetic
methodologies, and potential applications of [2,2'-Bipyridine]-6-carbonitrile, with a focus on
its relevance to researchers and professionals in drug development.

Commercial Availability and Suppliers

[2,2'-Bipyridine]-6-carbonitrile is readily available from a variety of chemical suppliers,
ensuring a stable supply chain for research and development needs. The purity and available
guantities may vary between suppliers, and it is recommended to consult the respective
catalogs and certificates of analysis for specific requirements.

Table 1: Commercial Suppliers of [2,2'-Bipyridine]-6-carbonitrile
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Supplier Product Name Purity CAS Number
2,2'-Bipyridine-6-
Chem-Impex o > 98% (GC) 4392-85-2
carbonitrile
[2,2'-Bipyridine]-6-
Benchchem T > 98.0% (by GC) 4392-85-2
carbonitrile
TCI America (via 2,2'-Bipyridine-6-
_ S o 298.0% (GC) 4392-85-2
Fisher Scientific) carbonitrile
) [2,2'-Bipyridine]-6-
Angene Chemical o - 4392-85-2
carbonitrile
S 2,2'-Bipyridine-6-
Apollo Scientific o - 4392-85-2
carbonitrile
[2,2'-
ChemUniverse BIPYRIDINE]-6,6'- 97% 4411-83-0

DICARBONITRILE*

Note: ChemUniverse lists the dicarbonitrile derivative. Researchers should verify the specific
product before ordering.

Technical Data

A comprehensive understanding of the physicochemical properties of [2,2'-Bipyridine]-6-
carbonitrile is essential for its effective application in experimental settings.

Table 2: Physicochemical Properties of [2,2'-Bipyridine]-6-carbonitrile
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Property Value Source
Chemical Formula C11H7N3 [1112]
Molecular Weight 181.20 g/mol [1][2]
CAS Number 4392-85-2 [11[2]
Appearance White to light y.eIIow or light (2]
orange crystalline powder

Melting Point 130-135 °C [1][2]
Purity >98% (GC) [11[2]
Synonyms 6-Cyano-2,2'-bipyridine, 6- o

Cyano-2,2'-bipyridyl

Experimental Protocols
Synthesis of [2,2'-Bipyridine]-6-carbonitrile

The synthesis of [2,2'-Bipyridine]-6-carbonitrile can be achieved through the cyanation of a

halogenated 2,2'-bipyridine precursor. A historically significant and effective method involves

the reaction of 6-bromo-2,2'-bipyridine with copper(l) cyanide.[2]

Reaction Scheme:

Detailed Methodology:

o Materials:

o

[¢]

[¢]

[e]

6-bromo-2,2'-bipyridine

Copper(l) cyanide (CuCN)

Inert gas atmosphere (e.g., Nitrogen or Argon)

High-boiling point polar aprotic solvent (e.g., Dimethylformamide (DMF) or N-Methyl-2-
pyrrolidone (NMP))
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e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
6-bromo-2,2'-bipyridine in the chosen solvent under an inert atmosphere.

o Add a stoichiometric equivalent or a slight excess of copper(l) cyanide to the solution.

o Heat the reaction mixture to a temperature typically ranging from 120 to 150 °C. The exact
temperature and reaction time will depend on the solvent and the specific reactivity of the
substrate.

o Monitor the progress of the reaction using a suitable analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Upon completion of the reaction, allow the mixture to cool to room temperature.

o The work-up procedure typically involves quenching the reaction with an aqueous solution
of a complexing agent for copper salts, such as aqueous ferric chloride or ammonia, to
facilitate the removal of copper byproducts.

o Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).

o Wash the organic layer with brine and dry it over an anhydrous drying agent (e.g., sodium
sulfate or magnesium sulfate).

o Remove the solvent under reduced pressure.

o Purify the crude product by a suitable method, such as column chromatography on silica
gel or recrystallization, to obtain pure [2,2'-Bipyridine]-6-carbonitrile.

Applications in Research and Drug Development

[2,2'-Bipyridine]-6-carbonitrile and its derivatives are of significant interest in drug discovery
and materials science due to their versatile chemical properties.

Role in Catalysis and Materials Science
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As a ligand, [2,2'-Bipyridine]-6-carbonitrile is utilized in coordination chemistry to form stable
complexes with various transition metals. These complexes can act as catalysts in a range of
organic transformations.[3] Furthermore, its derivatives are being explored in the development
of advanced materials, such as those used in organic light-emitting diodes (OLEDs), due to
their favorable electronic properties.[1]

Anticancer Research and Signaling Pathways

Recent studies have highlighted the potential of 2,2'-bipyridine derivatives as anticancer
agents. Research on hepatocellular carcinoma (HepG2) cells has suggested that these
derivatives can induce apoptosis.[4] Molecular docking studies indicate a potential interaction
with key signaling proteins such as AKT and BRAF, which are pivotal in cancer cell proliferation
and survival.[4] This suggests that [2,2'-Bipyridine]-6-carbonitrile-based compounds could
potentially exert their anticancer effects by modulating critical signaling pathways like the
PISK/AKT/mTOR and RAS/RAF/MEK/ERK pathways.

The proposed mechanism involves the inhibition of key kinases in these pathways, leading to a
cascade of events that ultimately results in the induction of apoptosis (programmed cell death)
in cancer cells. The generation of reactive oxygen species (ROS) and depolarization of the
mitochondrial membrane are also implicated as downstream effects.[4]

Visualizations
Experimental Workflow for the Synthesis of [2,2'-
Bipyridine]-6-carbonitrile

Synthesis of [2,2"-Bipyridine]-6-carbonitrile

s Heating under Reaction Mixture _ | Reaction Quenching Organic Solvent | _Crude Product Purification
Inert Atmosphere & Aqueous Work-up Extraction (Chromatography/ —»
(120-150 °C) Recrystallization)

Start: 6-bromo-2,2bipyridine
+ CuCN in Solvent

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of [2,2'-Bipyridine]-6-carbonitrile.
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Proposed Signaling Pathway Inhibition by [2,2'-
Bipyridine]-6-carbonitrile Derivatives in Cancer Cells

Potential Anticancer Mechanism of [2,2'-Bipyridine]-6-carbonitrile Derivatives
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Caption: Proposed inhibition of AKT and BRAF signaling pathways by [2,2'-Bipyridine]-6-

carbonitrile derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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